Cas no 895156-63-5 (2,5-Bis(4-aminophenyl)pyridine)

• Product Name: 2,5-Bis(4-aminophenyl)pyridine
• CAS No: 895156-63-5
• MF: C₁₇H₁₅N₃
• MW: 261.32
• CID: 5037881
• PubChem ID: 101418055
• Update Time: 2025-10-29

2,5-Bis(4-aminophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22579291
• 4,4'-(Pyridine-2,5-diyl)dianiline
• G65843
• DB-412151
• 4-[6-(4-aminophenyl)pyridin-3-yl]aniline
• 895156-63-5
• 4-[5-(4-Aminophenyl)-2-pyridinyl]benzenamine
• 2,5-Bis(4-aminophenyl)pyridine

• Inchi： 1S/C17H15N3/c18-15-6-1-12(2-7-15)14-5-10-17(20-11-14)13-3-8-16(19)9-4-13/h1-11H,18-19H2
• InChI Key： UHRTVVGCBHYAAL-UHFFFAOYSA-N
• SMILES： C1(=NC=C(C2=CC=C(N)C=C2)C=C1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 261.126597491g/mol
• Monoisotopic Mass: 261.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.9Ų

Additional information on 2,5-Bis(4-aminophenyl)pyridine

2,5-Bis(4-aminophenyl)pyridine: A Comprehensive Overview

The compound 2,5-Bis(4-aminophenyl)pyridine (CAS No. 895156-63-5) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis. The molecule consists of a pyridine ring substituted at the 2 and 5 positions with 4-aminophenyl groups, creating a structure that is both symmetrical and functional.

Chemical Structure and Properties: The molecular formula of 2,5-Bis(4-aminophenyl)pyridine is C₁₆H₁₆N₄, with a molecular weight of approximately 276.3 g/mol. The pyridine ring is an aromatic six-membered ring containing one nitrogen atom, which contributes to its electron-deficient nature and reactivity. The substitution pattern at positions 2 and 5 with para-aminophenyl groups introduces additional electron-donating amino groups, which can influence the electronic properties of the molecule. This combination makes 2,5-Bis(4-aminophenyl)pyridine a valuable compound in various chemical reactions and material science applications.

Synthesis and Characterization: The synthesis of 2,5-Bis(4-aminophenyl)pyridine typically involves multi-step organic synthesis techniques. One common approach is the nucleophilic substitution or coupling reactions involving appropriate intermediates. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Characterization of 2,5-Bis(4-aminophenyl)pyridine is often performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

Applications in Material Science: 2,5-Bis(4-aminophenyl)pyridine has gained attention in the field of material science due to its ability to act as a building block for constructing advanced materials. Its electron-deficient pyridine ring can participate in π-π interactions, making it suitable for applications in supramolecular chemistry and self-assembled monolayers. Recent studies have explored its use in designing novel coordination polymers and metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and sensing technologies.

Role in Drug Discovery: In the pharmaceutical industry, 2,5-Bis(4-aminophenyl)pyridine has shown promise as a lead compound for drug discovery. Its structural features allow for the incorporation of bioactive moieties, making it a valuable scaffold for designing potential therapeutic agents. Researchers have investigated its ability to modulate various biological targets, including enzymes and receptors, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of 2,5-Bis(4-aminophenyl)pyridine is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Efforts are being made to develop sustainable practices for its production and disposal to minimize environmental footprint.

Future Prospects: The future of 2,5-Bis(4-aminophenyl)pyridine looks promising as researchers continue to uncover its potential across diverse fields. Ongoing research aims to explore its applications in energy storage devices, such as batteries and supercapacitors, leveraging its electronic properties. Additionally, advancements in computational chemistry are enabling predictive modeling of its behavior in complex systems, paving the way for novel applications.

In conclusion, 2,5-Bis(4-aminophenyl)pyridine (CAS No. 895156-63-5) stands out as a versatile compound with significant contributions to modern chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As scientific understanding deepens and technological advancements continue, this compound is expected to play an increasingly important role in shaping future innovations.